![molecular formula C15H19N3O3 B2882482 1-(2-Methoxyphenyl)-3-(3-(3-methylisoxazol-5-yl)propyl)urea CAS No. 2034333-47-4](/img/structure/B2882482.png)
1-(2-Methoxyphenyl)-3-(3-(3-methylisoxazol-5-yl)propyl)urea
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Description
1-(2-Methoxyphenyl)-3-(3-(3-methylisoxazol-5-yl)propyl)urea is a useful research compound. Its molecular formula is C15H19N3O3 and its molecular weight is 289.335. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Reactions
The study of urea derivatives involves exploring their synthetic pathways and potential for forming diverse chemical structures. For instance, the treatment of isocyanates with aminotetrazole has led to the formation of novel quinazoline and benzoxazinone derivatives, showcasing the versatility of urea compounds in organic synthesis (Peet, 1987).
Enzyme Inhibition and Anticancer Investigations
Urea derivatives have been investigated for their enzyme inhibitory and anticancer activities. Research indicates that certain urea compounds exhibit significant inhibition against enzymes like urease and phosphodiesterase, and some have demonstrated in vitro anticancer activity against prostate cancer cell lines (Mustafa, Perveen, Khan, 2014).
Physical Properties and Material Science
The rheological and morphological properties of urea derivatives can be tuned by modifying their anionic components, providing insights into the design of materials with specific physical properties (Lloyd, Steed, 2011). Additionally, the crystal structure analysis of urea compounds offers valuable information on intermolecular interactions and molecular geometry, aiding in the understanding of their material characteristics (Kang, Kim, Kwon, Kim, 2015).
Photodegradation and Environmental Stability
Investigations into the photodegradation and hydrolysis of urea and organophosphate pesticides provide essential data on the environmental stability and degradation pathways of these compounds, crucial for assessing their environmental impact (Gatidou, Iatrou, 2011).
Properties
IUPAC Name |
1-(2-methoxyphenyl)-3-[3-(3-methyl-1,2-oxazol-5-yl)propyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O3/c1-11-10-12(21-18-11)6-5-9-16-15(19)17-13-7-3-4-8-14(13)20-2/h3-4,7-8,10H,5-6,9H2,1-2H3,(H2,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSGPKYWWPVOJMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)CCCNC(=O)NC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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